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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602 Get Quote

Boron Triiodide Safety: A Technical Support
Center
This guide provides essential safety information, troubleshooting advice, and handling

protocols for researchers, scientists, and drug development professionals working with Boron
triiodide (BI₃). Given its highly reactive and hazardous nature, strict adherence to these safety

precautions is critical.

Frequently Asked Questions (FAQs)
Q1: Is Boron triiodide pyrophoric?

While often handled with the same precautions as pyrophoric materials, Boron triiodide is not

strictly pyrophoric, meaning it does not spontaneously ignite upon contact with air alone.

However, it is extremely reactive to moisture. It reacts violently with water, including

atmospheric humidity, to release toxic and corrosive hydrogen iodide gas, which can fume in

the air.[1][2][3] This high reactivity necessitates handling it under an inert atmosphere.

Q2: What are the primary hazards associated with Boron triiodide?

The main hazards are:

Violent reaction with water: Contact with water produces toxic and corrosive hydrogen iodide

fumes.[1]
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Corrosivity: It causes severe burns to the skin, eyes, and respiratory tract.[4][5]

Toxicity: It is toxic if inhaled or swallowed.[4]

Reactivity: It can react exothermically with other substances like ammonia and certain

organic compounds.[1]

Q3: What personal protective equipment (PPE) is mandatory when working with Boron
triiodide?

A comprehensive PPE setup is required:

Eye Protection: Chemical splash goggles and a face shield are essential.[4][6][7]

Skin Protection: A flame-resistant lab coat, fully buttoned, along with appropriate protective

gloves (e.g., nitrile gloves as a base layer with neoprene or other chemical-resistant gloves

over them) are necessary to prevent skin exposure.[4][6][7]

Respiratory Protection: Work must be conducted in a certified chemical fume hood.[4][8] For

situations where exposure limits might be exceeded, a NIOSH/MSHA-approved respirator is

required.[4]

Clothing: Wear long pants and closed-toe shoes. Synthetic clothing should be avoided.[6][9]

Q4: How should Boron triiodide be stored?

Store Boron triiodide in a tightly sealed container in a cool, dry, well-ventilated area

designated for corrosive materials.[4] It is crucial to store it under an inert atmosphere (e.g.,

nitrogen or argon) to prevent contact with moisture.[4][8] Keep it away from heat, flames, and

incompatible materials such as oxidizers and water sources.[6][8]
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Issue Possible Cause Solution

White fumes are observed

emanating from the container

or reaction vessel.

Exposure to atmospheric

moisture.

Immediately ensure the inert

atmosphere is intact. If working

in a glovebox, check for leaks.

If in a fume hood, ensure a

positive flow of inert gas. Seal

the container or vessel

securely.

The material appears

discolored or has turned into a

dark red solid.

Decomposition due to

exposure to air or light.

While Boron triiodide is a

reddish solid, significant color

change could indicate

impurities. It is sensitive to light

and moisture.[10] Ensure

storage conditions are

appropriate. If purity is critical,

consider using a fresh,

unopened container.

A sudden increase in

temperature is noted during a

reaction.

Exothermic reaction, possibly

with residual moisture or an

incompatible solvent.

Ensure all glassware is oven-

dried and cooled under an

inert atmosphere before use.

[6][7] Use only anhydrous

solvents. If an unexpected

exotherm occurs, be prepared

to implement cooling measures

(e.g., ice bath) and ensure the

fume hood sash is lowered.

Quantitative Data Summary
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Property Value Source

CAS Number 13517-10-7 [11]

Molecular Formula BI₃ [11]

Molecular Weight 391.52 g/mol [2]

Appearance
Colorless to reddish crystalline

solid
[3]

Melting Point ~43-49.9 °C [2][12]

Boiling Point 210 °C [2][12]

Density ~3.35 g/cm³ [2]

Water Solubility Reacts violently [1][2]

Experimental Protocols
Protocol 1: Safe Handling and Transfer of Boron
Triiodide

Preparation:

Thoroughly read the Material Safety Data Sheet (MSDS) before starting.[9]

Ensure a certified chemical fume hood and a safety shower/eyewash station are

accessible.[4]

Prepare and document a Standard Operating Procedure (SOP) for the specific

experiment.[7]

Oven-dry all glassware and allow it to cool in a desiccator or under a stream of inert gas.

[6][7]

Set up all necessary equipment within the fume hood before introducing the Boron
triiodide.
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Inform colleagues in the lab that you will be working with a highly reactive substance. It is

recommended to work with a "buddy".[7][13]

Handling:

Don all required PPE (flame-resistant lab coat, chemical splash goggles, face shield, and

double gloves).[6][13]

The transfer of Boron triiodide from its storage container should be performed under an

inert atmosphere, either in a glovebox or using Schlenk line techniques in a fume hood.[8]

Use the smallest practical quantity of the reagent.[9][13]

Never return any unused chemical to the original container.[8]

Waste Disposal:

All materials contaminated with Boron triiodide must be treated as hazardous waste.[8]

Unused or excess reagent must be carefully quenched. This should be done by slowly

adding it to a cooled, stirred, and appropriate neutralizing agent.

Empty containers must be triple-rinsed with an inert, dry solvent. The rinsate must also be

collected and disposed of as hazardous waste.[8]

Protocol 2: Emergency Response for Spills and
Exposures

Personnel Exposure:

Skin: Immediately flush the affected area with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[4]

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://www.purdue.edu/ehps/rem/laboratory/hazmat/chemical-materials/pyro.html
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://www.benchchem.com/product/b077602?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://www.benchchem.com/product/b077602?utm_src=pdf-body
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://pim-resources.coleparmer.com/sds/13561.pdf
https://pim-resources.coleparmer.com/sds/13561.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][14]

Small Spill (in a fume hood):

If a small amount of Boron triiodide is spilled within a fume hood, it can be covered with a

dry, non-reactive absorbent material (such as dry sand or vermiculite).

The contained spill should then be carefully collected into a sealed container for

hazardous waste disposal.

Large Spill or Spill Outside a Fume Hood:

Evacuate the laboratory immediately and alert others.[8]

Turn off all ignition sources.[8]

Close the laboratory doors and call emergency services.

Do not attempt to clean up a large spill yourself.[8]
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Boron Triiodide Spill
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Caption: Emergency Response Workflow for a Boron Triiodide Spill.
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Preparation Phase
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Cleanup & Disposal
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Caption: Standard Handling Workflow for Boron Triiodide Experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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